Cas no 2138194-70-2 (Thiazole, 5-bromo-2-(3-fluorophenyl)-4-(trifluoromethyl)-)

• Product Name: Thiazole, 5-bromo-2-(3-fluorophenyl)-4-(trifluoromethyl)-
• CAS No: 2138194-70-2
• MF: C₁₀H₄BrF₄NS
• MW: 326.108074188232
• CID: 5259641
• Update Time: 2025-06-13

Thiazole, 5-bromo-2-(3-fluorophenyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-bromo-2-(3-fluorophenyl)-4-(trifluoromethyl)-

• Inchi： 1S/C10H4BrF4NS/c11-8-7(10(13,14)15)16-9(17-8)5-2-1-3-6(12)4-5/h1-4H
• InChI Key： OJBSDQQXNMQGLP-UHFFFAOYSA-N
• SMILES： S1C(Br)=C(C(F)(F)F)N=C1C1=CC=CC(F)=C1

Additional information on Thiazole, 5-bromo-2-(3-fluorophenyl)-4-(trifluoromethyl)-

Recent Advances in the Study of Thiazole, 5-bromo-2-(3-fluorophenyl)-4-(trifluoromethyl)- (CAS: 2138194-70-2)

Thiazole derivatives have garnered significant attention in the field of chemical biology and medicinal chemistry due to their diverse pharmacological properties. Among them, the compound 5-bromo-2-(3-fluorophenyl)-4-(trifluoromethyl)-thiazole (CAS: 2138194-70-2) has emerged as a promising candidate for therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 5-bromo-2-(3-fluorophenyl)-4-(trifluoromethyl)-thiazole, which contribute to its high binding affinity for specific biological targets. The presence of bromine and trifluoromethyl groups enhances its reactivity and stability, making it a valuable scaffold for further chemical modifications. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated the compound's potent activity against a range of disease targets, including inflammatory pathways and oncogenic proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 5-bromo-2-(3-fluorophenyl)-4-(trifluoromethyl)-thiazole exhibited significant inhibitory effects on NF-κB signaling, a key pathway in chronic inflammation and cancer. These findings suggest its potential as a lead compound for developing anti-inflammatory and anti-cancer agents.

Further investigations into the mechanism of action revealed that the compound interacts with specific cysteine residues in target proteins, leading to the modulation of enzymatic activity. This unique mode of action differentiates it from other thiazole derivatives and opens new avenues for targeted therapy. Additionally, computational modeling studies have provided insights into the compound's binding interactions, facilitating the design of more potent analogs with improved pharmacokinetic properties.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Current research efforts are focused on structural modifications to enhance its selectivity and efficacy. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 5-bromo-2-(3-fluorophenyl)-4-(trifluoromethyl)-thiazole (CAS: 2138194-70-2) represents a versatile and potent scaffold for drug discovery. Its unique chemical properties and biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research in this area is expected to yield significant advancements in the treatment of inflammatory and oncological disorders.